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Compound of Interest

Methyl 3-amino-2-hydroxy-5-
Compound Name:

methylbenzoate
CAS No.: 70978-07-3
Cat. No.: B1315120

Get Quote

Executive Summary & Chemical Profile[1][2][3]

Methyl 3-amino-2-hydroxy-5-methylbenzoate is a multi-functional aromatic intermediate
often used in drug discovery scaffold synthesis. Its disposal requires specific attention due to its
amphoteric nature (containing both basic amine and acidic phenolic groups) and its potential
for environmental toxicity.

Unlike generic solvents, this compound presents a "hybrid" hazard profile. It is not merely a
flammable organic; it is a reactive solid that can undergo hydrolysis, oxidation, or coupling
reactions if improperly sequestered in a waste stream.

Physicochemical Hazard Data

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1315120#bc-rfq
https://www.benchchem.com/product/b1315120/docs?utm_src=pdf-body#operational-guide-methyl-3-amino-2-hydroxy-5-methylbenzoate-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Specification | Risk Profile

Primary Amine (-NHz), Phenolic Hydroxyl (-OH),

Functional Groups
Methyl Ester (-COOCHS3)

Physical State Solid (typically powder/crystalline)

Acidity/Basicity Amphoteric. pKa (Phenol) ~10; pKa (Aniline) ~4.

Sensitive to strong oxidizers (amine oxidation).

Reactivity . .

Hydrolyzes in strong acid/base.

Irritant (Warning).[1][2] H315 (Skin), H319 (Eye),
GHS Classification H335 (Resp).[1][2] Potential Aquatic Toxicity

(H411).

Waste Code (RCRA) Not P- or U-listed. Classify as Non-Halogenated
aste Code
Organic Hazardous Waste.

Pre-Disposal: Segregation & Compatibility Logic

The Core Directive: Never treat this compound as "general trash." Its disposal pathway is
dictated by its chemical compatibility.

The "Reactive Triangle" Rule

As a scientist, you must understand why segregation matters to prevent treating the waste
drum as a reaction vessel.

o Oxidizer Incompatibility (The Amine Risk):

o Mechanism:[1] The electron-rich amino group is susceptible to rapid oxidation by nitrates,
permanganates, or peroxides.

o Risk:[3][4] Exothermic reaction, formation of toxic azo compounds or nitrogen oxides
(NOX).

o Protocol:NEVER place in waste containers containing nitric acid or heavy metal oxidizers.

o Acylation Risk (The Nucleophile Risk):
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o Mechanism:[1] Both the amine and phenol are nucleophiles.

o Risk:[3][4] Violent reaction with acid chlorides (e.g., Acetyl Chloride, Thionyl Chloride) or
anhydrides in the waste stream.

o Protocol: Quench any reactive acylating agents before adding this substrate to the waste
container.

» Hydrolysis (The Ester Risk):

o Mechanism:[1] The methyl ester is stable at neutral pH but hydrolyzes in high pH (caustic)
waste.

o Risk:[3][4] Generation of methanol (flammability hazard) and the free acid salt.

o Protocol: Maintain waste stream pH between 4-9 where possible.

Compatibility Matrix Table

Waste Stream Status Rationale

Compatible with standard
Organic (Non-Hal) PREFERRED solvents (MeOH, EtOH,

Acetone).

Compatible, but increases
Organic (Halogenated) PERMITTED disposal cost. Use only if
dissolved in DCM/Chloroform.

Soluble as ammonium salt.

Aqueous (Acidic) CONDITIONAL _ o _
Avoid oxidizing acids (HNO3).
Causes hydrolysis; phenolic
Aqueous (Basic) AVOID salts may precipitate or darken
(oxidation).
] Must be incinerated. Do not
Solid Waste (Trash) PROHIBITED

landfill.[5]

Step-by-Step Disposal Workflows

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-2-hydroxybenzoate
https://pubmed.ncbi.nlm.nih.gov/20930423/
https://www.chemos.de/import/data/msds/GB_en/93-58-3-A0287571-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-2-hydroxybenzoate
https://pubmed.ncbi.nlm.nih.gov/20930423/
https://www.chemos.de/import/data/msds/GB_en/93-58-3-A0287571-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6144822&productDescription=METHL+2-AMINO-3-METHLBNZO+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow A: Solid Waste (Pure Compound or
Contaminated Solids)

Use this for: Expired stocks, spill cleanup materials, weighing boats, contaminated gloves.

Containerization:
o Place solid waste in a wide-mouth HDPE jar or a dedicated solid waste drum.

o Why: Amber glass is acceptable, but HDPE resists breakage during transport.

Labeling:
o Label must read: "Hazardous Waste - Solid - Toxic/Irritant."

o List constituents: "Methyl 3-amino-2-hydroxy-5-methylbenzoate (100%)."

Sealing:

o Ensure the lid is gasketed. Fine powders can aerosolize when the drum is compressed.

Disposal Path:

o Designate for High-Temperature Incineration.

Workflow B: Liquid Waste (Mother Liquors/Reaction
Mixtures)

Use this for: Filtrates, rotary evaporator traps, reaction solvents.
e Assessment:
o Does the solution contain Halogenated solvents (DCM, Chloroform)?
» YES: Use "Halogenated Waste" carboy.

= NO: Use "Non-Halogenated Organic" carboy.
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e Quenching (Critical Step):

o If the mixture contains unreacted reagents (e.g., thionyl chloride, strong bases), quench
them in a separate flask before adding to the main waste carboy.

o Self-Validation Check: Monitor temperature.[6][7] If the quench flask is hot, do not transfer
to waste. Wait for ambient temperature.

e Transfer:

o Pour into the appropriate carboy using a funnel.

o Do not overfill (leave 10% headspace for expansion).
» Record Keeping:

o Log the approximate mass/volume of the benzoate ester on the waste tag. This is vital for
the disposal facility to calculate BTU values and ash content.

Visualized Workflows (Graphviz)
Diagram 1: Waste Stream Decision Tree

This logic gate ensures the material never enters an incompatible stream.
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Caption: Decision logic for segregating solid vs. liquid waste streams to optimize disposal costs
and safety.

Diagram 2: The "Cradle-to-Grave" Lifecycle

This flow illustrates the operational lifecycle from synthesis to final destruction.

Synthesis/Usage Generate Waste Segregation Tag & Store Satellite Accumulation 90-Day Limit Lab Pack Manifest DOT Transport Final Disp.
(Lab Bench) (Separate Oxidizers) (SAAArea) (Drumming) (UN 3077/Generic) ncinerator

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1315120/docs?utm_src=pdf-body-img#operational-guide-methyl-3-amino-2-hydroxy-5-methylbenzoate-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: The regulatory lifecycle ensuring compliance from generation (SAA) to final
destruction (RCRA).

Emergency Response Procedures
In the event of a spill during transfer or disposal:
« Solid Spill:
o Do not sweep dry. This generates dust.[5]
o Cover with a wet paper towel or use a HEPA-filter vacuum dedicated to chemical cleanup.
o Place all cleanup materials into the Solid Waste drum.
e Liquid Spill:
o Absorb with vermiculite or polypropylene pads.

o Do not use paper towels if the solvent is nitric acid (fire risk), though standard organic
solvents are fine.

o Place soaked absorbents into a sealed bag, then into the Solid Waste drum.
e EXxposure:

o Skin: Wash with soap and water for 15 minutes. (Phenolic compounds can absorb through
skin).

o Eyes: Flush for 15 minutes. Seek medical attention.

Regulatory Compliance (US Focus)

o EPA/RCRA: While not explicitly P- or U-listed, this material is regulated under the "Cradle-to-
Grave" mandate. It must be characterized by the generator.

o Determination: Hazardous Waste (Toxicity/Ignitability depending on solvent).
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e DOT (Department of Transportation):

o If shipping pure substance: Likely UN 3077, Environmentally hazardous substance, solid,
n.o.s. (Methyl 3-amino-2-hydroxy-5-methylbenzoate), 9, .

o Note: Check the SDS Section 14 for specific transport exemptions (e.g., limited quantity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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